Cas no 10049-08-8 (Ruthenium(III) chloride)

• Product Name: Ruthenium(III) chloride
• CAS No: 10049-08-8
• MF: Cl₃Ru
• MW: 207.428997039795
• MDL: MFCD00011208
• CID: 48348
• PubChem ID: 24852520
• Update Time: 2025-05-24

Ruthenium(III) chloride Chemical and Physical Properties

Names and Identifiers

• Ruthenium(III) chloride
• Ruthenium trichloride
• Rutheniumchloride
• Ruthenium(III) chloride anhydrous
• Dichlororutheniumchloride ((RuCl2)Cl) (7CI)
• Ruthenium chloride
• Ruthenium (Ⅲ) chloride
• RUTHENIUM(III) CHLORIDE, RU CONTENT 45-55%
• RUTHENIUM (III) CHLORIDE ANHYDROUS 99+%
• RUTHENIUM (III) CHLORIDE ANHYDROUS SPECTRO 99.99% (METALS BASIS), RU 48.2% MIN
• RUTHENIUM TRICHLORIDE ANHYDROUS
• ruthenium(iii) chloride, anhydrous, premion
• Ruthenium sesquichloride
• Ruthenium(III) Chloride,98%

• MDL： MFCD00011208
• Inchi： 1S/3ClH.Ru/h3*1H;/q;;;+3/p-3
• InChI Key： YBCAZPLXEGKKFM-UHFFFAOYSA-K
• SMILES： [Ru](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 206.81100
• Monoisotopic Mass: 206.810908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Shiny black tabular crystals.
• Density: 3.11 g/mL at 25 °C(lit.)
• Melting Point: 500 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 不溶于水；微溶于乙醇
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable. Incompatible with zinc. Protect from moisture.
• PSA: 0.00000
• LogP: -8.98800
• Merck: 8302
• Sensitiveness: Hygroscopic
• Solubility: α- RuCl3 is a black shiny crystal, insoluble in alcohol and water; β- RuCl3 is brown black fluffy crystal, soluble in alcohol and water.
• Vapor Pressure: No data available

Ruthenium(III) chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3260
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S61
• RTECS：VM2650000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature(BD150614)
• Safety Term：8
• Packing Group：III
• Risk Phrases：R22; R34; R52/53

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on Ruthenium(III) chloride

Introduction to Ruthenium(III) chloride (CAS No. 10049-08-8)

Ruthenium(III) chloride, with the chemical formula RuCl₃, is a compound of significant interest in the field of inorganic chemistry and its applications extend across multiple disciplines, including catalysis, materials science, and pharmaceutical research. This article provides a comprehensive overview of the compound, emphasizing its properties, synthesis methods, and recent advancements in its applications, particularly in the context of modern chemical biology and medicinal chemistry.

The molecular structure of Ruthenium(III) chloride consists of ruthenium ions (Ru³⁺) coordinated with chloride anions (Cl⁻). The compound typically exists as a green crystalline solid, which is soluble in water and polar organic solvents. Its stability under various conditions makes it a versatile reagent in synthetic chemistry. The coordination chemistry of ruthenium is well-documented, with Ruthenium(III) chloride serving as a precursor for more complex ruthenium complexes that exhibit unique electronic and photophysical properties.

In recent years, the study of transition metal complexes, including Ruthenium(III) chloride, has gained considerable attention due to their potential applications in photocatalysis and energy conversion. Ruthenium-based catalysts have been reported to facilitate various reactions under mild conditions, making them attractive for sustainable chemistry. For instance, research has demonstrated the efficacy of ruthenium complexes in water-gas shift reactions and oxygen reduction reactions, which are critical for hydrogen fuel cell technologies.

Beyond catalysis, Ruthenium(III) chloride has found applications in the field of medicinal chemistry. The ability of ruthenium ions to coordinate with biological molecules has led to investigations into their potential as anticancer agents. Several ruthenium complexes have been studied for their ability to interfere with DNA replication and induce apoptosis in cancer cells. While not yet widely used in clinical settings, these studies highlight the therapeutic potential of ruthenium-based compounds. The development of such agents often involves modifications to the ligands bound to the ruthenium center, optimizing their bioactivity and reducing toxicity.

The synthesis of Ruthenium(III) chloride typically involves the oxidation of lower-valent ruthenium species or direct reaction of metallic ruthenium with chlorine gas. However, alternative synthetic routes have been explored to improve yield and purity. For example, solvothermal synthesis methods have been employed to produce highly crystalline forms of Ruthenium(III) chloride, which exhibit enhanced catalytic performance. These methods allow for precise control over particle size and morphology, which are crucial factors in determining the compound's reactivity.

Recent research has also focused on the role of Ruthenium(III) chloride in material science, particularly in the development of luminescent materials and sensors. Ruthenium complexes are known for their intense absorption and emission properties, making them suitable for use in optoelectronic devices. For instance, Ruthenium-doped materials have been investigated for their potential use in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The tunability of the emission wavelength through ligand design allows for applications across a wide range of technologies.

In conclusion, Ruthenium(III) chloride (CAS No. 10049-08-8) is a multifaceted compound with broad applications in catalysis, medicinal chemistry, and materials science. Its unique coordination chemistry and stability under various conditions make it a valuable reagent for synthetic transformations. Ongoing research continues to uncover new uses for this compound, particularly in sustainable energy technologies and biomedical applications. As our understanding of transition metal complexes advances, it is likely that Ruthenium(III) chloride will play an even greater role in future scientific and industrial developments.